Cas no 113281-91-7 (Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-)

• Product Name: Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-
• CAS No: 113281-91-7
• MF: C₂₂H₁₈F₂N₂O₃
• MW: 396.386732578278
• CID: 209042
• PubChem ID: 188732
• Update Time: 2025-04-19

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-
• 2,6-Difluoro-N-{[4-(2-phenylethoxy)phenyl]carbamoyl}benzene-1-carboximidic acid
• Benzamide, 2,6-difluoro-N-(((4-(2-phenylethoxy)phenyl)amino)carbonyl)-
• 113281-91-7
• DTXSID00921029

• Inchi： 1S/C22H18F2N2O3/c23-18-7-4-8-19(24)20(18)21(27)26-22(28)25-16-9-11-17(12-10-16)29-14-13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H2,25,26,27,28)
• InChI Key： CBMPJVPPUYSXEX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC(NC1C=CC(=CC=1)OCCC1C=CC=CC=1)=O)=O)F

Computed Properties

• Exact Mass: 396.12864
• Monoisotopic Mass: 396.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.319
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615
• PSA: 67.43